4-Oxo-4-(3-phenoxyphenyl)butyric acid
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Overview
Description
4-Oxo-4-(3-phenoxyphenyl)butyric acid is a useful research compound. Its molecular formula is C16H14O4 and its molecular weight is 270.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Microwave-assisted Synthesis
A study by Uguen et al. (2021) developed microwave-assisted aldol-condensation methods for synthesizing 4-oxo-2-butenoic acids, which are valuable for their biological activity and as intermediates in further derivatization. This research provides a broad range of substrates for the synthesis of 4-oxo-butenoic acids, indicating its potential utility in creating derivatives including 4-Oxo-4-(3-phenoxyphenyl)butyric acid for various applications (Uguen et al., 2021).
Anti-HCV Evaluations
Ismail et al. (2013) designed, synthesized, and evaluated a series of compounds, including 4-(4-[N-1-carboxy-3-(3,5-dibromo-4-hydroxyphenyl)-3-oxo-propylamino]phenyl)-4-oxo-butyric acid, for their anti-HCV activity. The compounds exhibited promising inhibitory activity against HCV genotypes 1b and 4a, highlighting the therapeutic potential of this compound derivatives (Ismail et al., 2013).
Metabolic Interconversion Studies
Research by Sai and Gorrod (1995) explored the in vitro metabolism of acid metabolites related to this compound, shedding light on the metabolic pathways and potential toxicology of similar compounds (Sai & Gorrod, 1995).
Anti-tumor Applications
A study on the treatment of breast cancer identified derivatives of 4-oxo-butenoic acid as potent anti-tumor agents against human breast carcinoma. This suggests that compounds similar to this compound could have applications in cancer therapy (Miles et al., 1958).
Biocatalytic Cascade for Synthesis
Xu et al. (2020) demonstrated the use of a biocatalytic cascade involving 4-oxo-butenoic acids for the synthesis of important precursor compounds, indicating the utility of this compound in green chemistry and biocatalysis applications (Xu et al., 2020).
Safety and Hazards
Safety precautions for handling “4-Oxo-4-(3-phenoxyphenyl)butyric acid” include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes . It is recommended to use personal protective equipment, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Properties
IUPAC Name |
4-oxo-4-(3-phenoxyphenyl)butanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O4/c17-15(9-10-16(18)19)12-5-4-8-14(11-12)20-13-6-2-1-3-7-13/h1-8,11H,9-10H2,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POKGFIGOMDBVKX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)CCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00394855 |
Source
|
Record name | 4-OXO-4-(3-PHENOXYPHENYL)BUTYRIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00394855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54364-84-0 |
Source
|
Record name | 4-OXO-4-(3-PHENOXYPHENYL)BUTYRIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00394855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.